Cas no 1805180-07-7 (Ethyl 2-(aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805180-07-7
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4870605
• Update Time: 2025-09-28

Ethyl 2-(aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H11ClF2N2O2/c1-2-17-10(16)5-3-6(11)8(9(12)13)15-7(5)4-14/h3,9H,2,4,14H2,1H3
• InChI Key： GGCNTBRNCORQMO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)C(CN)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-(aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805180-07-7)

Ethyl 2-(aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805180-07-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The structural features of this compound, including the chloro and difluoromethyl substituents, contribute to its lipophilicity and metabolic stability, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its utility in synthesizing heterocyclic compounds, which are pivotal in addressing challenges like antimicrobial resistance and pest control. These align with current trends in green chemistry and sustainable agriculture, topics frequently searched in academic and industrial forums.

From a synthetic perspective, Ethyl 2-(aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate offers versatility. Its carboxylate ester group allows for further derivatization, while the aminomethyl moiety enables conjugation with other pharmacophores. This adaptability is crucial for designing targeted therapies, a hot topic in precision medicine. Additionally, its pyridine core is a common motif in FDA-approved drugs, underscoring its relevance in drug repurposing studies.

Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize this compound, ensuring purity and consistency—key concerns for researchers optimizing high-throughput screening protocols. The growing demand for custom synthesis services for CAS No. 1805180-07-7 reflects its expanding role in R&D pipelines worldwide.

In agrochemical applications, the difluoromethyl group’s electronegativity enhances interactions with biological targets, offering potential solutions for crop yield optimization—a pressing issue amid climate change. This aligns with searches for next-generation pesticides with reduced environmental impact. Furthermore, the compound’s stability under various pH conditions makes it suitable for formulation development, another trending topic in industrial chemistry.

To conclude, Ethyl 2-(aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate exemplifies innovation at the intersection of chemistry and biology. Its multifaceted applications—from lead compound optimization to sustainable agrochemicals—position it as a critical tool in addressing global health and agricultural challenges. As research evolves, this compound is poised to play a pivotal role in breakthroughs aligned with UN Sustainable Development Goals (SDGs), particularly in health and food security.